![molecular formula C22H22N2OS B4696834 N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea](/img/structure/B4696834.png)
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea
Overview
Description
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea, also known as BPTU, is a chemical compound that belongs to the class of thioureas. BPTU is a white crystalline powder that is soluble in organic solvents and is widely used in scientific research applications.
Mechanism of Action
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea exerts its pharmacological effects by inhibiting the activity of enzymes such as thyroid peroxidase and tyrosinase. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea binds to the active site of these enzymes, preventing them from catalyzing their respective reactions. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is also known to inhibit the activity of other enzymes involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has been shown to have various biochemical and physiological effects. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea inhibits the synthesis of thyroid hormones, leading to a decrease in the levels of circulating thyroid hormones. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea also inhibits the production of melanin, leading to a decrease in skin pigmentation. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has been shown to have antioxidant and anti-inflammatory properties, which may be useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is a widely used pharmacological tool in scientific research due to its ability to inhibit the activity of enzymes such as thyroid peroxidase and tyrosinase. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has some limitations. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is not a highly selective inhibitor and may inhibit the activity of other enzymes in addition to its intended targets. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea may also have off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea in scientific research. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea may be useful in the treatment of various diseases such as hyperthyroidism and melanoma. Further research is needed to determine the efficacy and safety of N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea in the treatment of these diseases. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea may also be useful in the study of oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases. Further research is needed to elucidate the mechanisms of action of N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea and its potential therapeutic applications.
Conclusion:
In conclusion, N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is a widely used pharmacological tool in scientific research. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea inhibits the activity of enzymes such as thyroid peroxidase and tyrosinase, and has various biochemical and physiological effects. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has advantages and limitations for lab experiments, and there are several future directions for the use of N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea in scientific research. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is a promising compound for the treatment of various diseases, and further research is needed to determine its potential therapeutic applications.
Scientific Research Applications
N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has been extensively used in scientific research as a pharmacological tool to study the role of thioureas in various biological processes. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea is known to inhibit the activity of thyroid peroxidase, an enzyme that plays a crucial role in the synthesis of thyroid hormones. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has also been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin. N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea has been used to study the role of tyrosinase in melanoma cells and the potential use of N-[2-(2-benzylphenoxy)ethyl]-N'-phenylthiourea as an anti-melanoma agent.
properties
IUPAC Name |
1-[2-(2-benzylphenoxy)ethyl]-3-phenylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2OS/c26-22(24-20-12-5-2-6-13-20)23-15-16-25-21-14-8-7-11-19(21)17-18-9-3-1-4-10-18/h1-14H,15-17H2,(H2,23,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZRHMYRWNMYFRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=CC=C2OCCNC(=S)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-4-methylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide](/img/structure/B4696755.png)
![(4-methoxyphenyl){4-[(1-methyl-1H-benzimidazol-2-yl)diazenyl]phenyl}amine](/img/structure/B4696756.png)
![2-{2-[(2-fluorobenzyl)amino]ethoxy}ethanol hydrochloride](/img/structure/B4696765.png)
![N~2~-(2-bromophenyl)-N~1~-{2-[(3-chlorobenzyl)thio]ethyl}-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4696777.png)
![4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]-N-{3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}benzamide](/img/structure/B4696779.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-N'-(1-methylhexyl)urea](/img/structure/B4696786.png)
![2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzamide](/img/structure/B4696787.png)
![4-methoxy-N-[2-(methylthio)phenyl]-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4696795.png)
![12-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-8,9,10,11-tetrahydro[1,2,4]triazolo[1',5':1,6]pyrimido[4,5-b]quinoline](/img/structure/B4696796.png)
![2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B4696802.png)
![6-methyl-2-(3-nitrobenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione](/img/structure/B4696822.png)